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Cat. No.: B263490 Get Quote

Initial investigations into the experimental applications of N,2-dimethyl-N-
phenylbenzenesulfonamide reveal a notable absence of specific research on this particular

chemical entity within publicly accessible scientific literature and chemical databases. While the

broader class of benzenesulfonamides and N-phenylbenzenesulfonamides are well-

documented with diverse biological activities, data pertaining to the precise N,2-dimethyl

substituted compound is not currently available.

This document aims to provide a foundational understanding by summarizing the general

synthetic approaches and biological activities observed in structurally similar compounds. This

information may serve as a starting point for researchers interested in the potential applications

of N,2-dimethyl-N-phenylbenzenesulfonamide.

General Synthesis of N-Arylbenzenesulfonamides
The synthesis of N-arylbenzenesulfonamides, a class to which N,2-dimethyl-N-
phenylbenzenesulfonamide belongs, typically follows a well-established chemical pathway.

The most common method involves the reaction of a substituted benzenesulfonyl chloride with

an appropriate aniline derivative.

A generalized synthetic workflow is presented below:
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Caption: General synthesis of N,2-dimethyl-N-phenylbenzenesulfonamide.

Potential Biological Activities Based on Related
Compounds
Although no specific biological data exists for N,2-dimethyl-N-phenylbenzenesulfonamide,

studies on analogous compounds suggest several potential areas of investigation. Derivatives

of N-phenylbenzenesulfonamide have demonstrated a range of biological activities, including

enzyme inhibition. For instance, various sulfonamide derivatives have been investigated as

inhibitors of carbonic anhydrases and cholinesterases.[1]

The general mechanism for enzyme inhibition by such compounds often involves the

sulfonamide moiety binding to the active site of the enzyme, thereby blocking its catalytic

activity.
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Caption: Putative enzyme inhibition mechanism.

Application Notes and Protocols for a Structurally
Related Compound: N,4-dimethyl-N-
phenylbenzenesulfonamide
Due to the lack of data on the title compound, we present information on a commercially

available and characterized isomer, N,4-dimethyl-N-phenylbenzenesulfonamide (CAS 599-62-

2). While no extensive application notes are published, its availability suggests its use as a

chemical intermediate or a standard for analytical purposes.

Physicochemical Data for N,4-dimethyl-N-
phenylbenzenesulfonamide

Property Value

Molecular Formula C₁₄H₁₅NO₂S

Molecular Weight 261.34 g/mol

CAS Number 599-62-2
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Source: PubChem CID 220023[2]

General Protocol for Synthesis of N,4-dimethyl-N-
phenylbenzenesulfonamide
This protocol is adapted from general procedures for the synthesis of N-

arylbenzenesulfonamides.

Materials:

p-Toluenesulfonyl chloride

N-Methylaniline

Pyridine

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Standard laboratory glassware

Procedure:

Dissolve N-methylaniline (1.0 equivalent) in DCM in a round-bottom flask.

Add pyridine (1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

Slowly add a solution of p-toluenesulfonyl chloride (1.1 equivalents) in DCM to the cooled

mixture with stirring.
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Allow the reaction to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, wash the reaction mixture sequentially with 1 M HCl, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

using a rotary evaporator.

Purify the crude product by recrystallization or column chromatography to yield N,4-dimethyl-

N-phenylbenzenesulfonamide.
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Caption: Experimental workflow for the synthesis of N,4-dimethyl-N-

phenylbenzenesulfonamide.

Conclusion
In conclusion, there is a significant gap in the scientific literature regarding the experimental

applications of N,2-dimethyl-N-phenylbenzenesulfonamide. The information provided herein

is based on the general characteristics of the N-phenylbenzenesulfonamide class of

compounds and data from a closely related isomer. Researchers interested in this specific

compound will need to undertake foundational research, including its synthesis,

characterization, and systematic evaluation of its biological and chemical properties. The

protocols and potential areas of activity outlined in this document can serve as a guide for such

future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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